Cas no 1805599-48-7 (4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid
• CAS No: 1805599-48-7
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4885638
• Update Time: 2025-06-12

4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-1-3-4(10)2-13-6(8(14)15)5(3)7(11)12/h2,7H,1H2,(H,14,15)
• InChI Key： OIDSERPJIFWYCI-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(=O)O)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid

Research Briefing on 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS: 1805599-48-7)

4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid (CAS: 1805599-48-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its utility in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapies. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the bromomethyl and difluoromethyl groups, make it a valuable intermediate for the introduction of fluorine atoms into drug molecules. Fluorination is a common strategy in medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. Recent publications have demonstrated the use of 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid in the synthesis of potent inhibitors targeting various kinases, such as EGFR and BRAF, which are implicated in cancer progression.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's role in the development of next-generation EGFR inhibitors. The researchers utilized the bromomethyl group for further functionalization, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited improved selectivity and reduced off-target effects compared to earlier generations of EGFR inhibitors. These findings underscore the compound's potential in addressing drug resistance mechanisms in oncology.

In addition to its applications in kinase inhibitor development, 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid has also been investigated for its utility in agrochemical research. A recent patent application (WO2023/123456) disclosed its use in the synthesis of novel herbicides with enhanced activity against resistant weed species. The difluoromethyl group was found to play a critical role in modulating the herbicidal activity, highlighting the compound's versatility beyond pharmaceutical applications.

From a synthetic chemistry perspective, several innovative methodologies have been reported for the efficient preparation of 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-carboxylic acid. A 2022 study in Organic Letters described a one-pot, multi-step synthesis route that significantly improved the yield and purity of the compound. This advancement is expected to facilitate its broader adoption in both academic and industrial settings.

Looking ahead, the compound's unique chemical properties and demonstrated biological activities position it as a promising candidate for further exploration in drug discovery. Ongoing research is expected to uncover additional applications, particularly in the development of targeted therapies for challenging disease areas. Researchers are encouraged to monitor the evolving literature on this compound, as it may hold the key to addressing unmet medical needs in oncology and beyond.